![molecular formula C20H32N2O2 B5090413 N,N-diethyl-1-(4-methoxy-2,3-dimethylbenzyl)-3-piperidinecarboxamide](/img/structure/B5090413.png)
N,N-diethyl-1-(4-methoxy-2,3-dimethylbenzyl)-3-piperidinecarboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N,N-diethyl-1-(4-methoxy-2,3-dimethylbenzyl)-3-piperidinecarboxamide, commonly known as DMMDA-2, is a synthetic psychoactive substance that belongs to the family of phenethylamines. It was first synthesized in the 1970s by Alexander Shulgin, a renowned chemist and pharmacologist. DMMDA-2 is a potent hallucinogen that has been studied for its potential therapeutic applications in the field of psychiatry.
Mechanism of Action
DMMDA-2 works by binding to serotonin receptors in the brain, specifically the 5-HT2A receptor. This receptor is involved in the regulation of mood, perception, and cognition. When DMMDA-2 binds to the 5-HT2A receptor, it causes a cascade of biochemical reactions that lead to altered states of consciousness and mystical experiences.
Biochemical and Physiological Effects
DMMDA-2 has been shown to have a wide range of biochemical and physiological effects on the human body. It has been shown to increase heart rate, blood pressure, and body temperature. It also causes dilation of the pupils and can induce nausea and vomiting. DMMDA-2 can also alter the perception of time, space, and reality, leading to profound mystical experiences.
Advantages and Limitations for Lab Experiments
DMMDA-2 is a potent hallucinogen that has been studied for its potential therapeutic applications in the field of psychiatry. It has been shown to have a profound effect on the human psyche, inducing altered states of consciousness and mystical experiences. However, the use of DMMDA-2 in lab experiments is limited by its potency and potential for adverse effects. It requires specialized equipment and expertise to handle and administer safely.
Future Directions
There are many potential future directions for the study of DMMDA-2. Some researchers are exploring its potential therapeutic applications in the treatment of mental health conditions such as depression, anxiety, and post-traumatic stress disorder. Others are studying its biochemical and physiological effects on the human body, with the goal of better understanding its mechanism of action. Still, others are exploring its potential as a tool for spiritual exploration and personal growth. Further research is needed to fully understand the potential benefits and risks of DMMDA-2.
Synthesis Methods
DMMDA-2 can be synthesized by reacting 4-methoxy-2,3-dimethylbenzaldehyde with diethylamine and chloroacetyl chloride in the presence of a catalyst. The resulting product is then reduced with lithium aluminum hydride to obtain DMMDA-2. The synthesis of DMMDA-2 is a complex process that requires specialized equipment and expertise.
Scientific Research Applications
DMMDA-2 has been studied for its potential therapeutic applications in the field of psychiatry. It has been shown to have a profound effect on the human psyche, inducing altered states of consciousness and mystical experiences. Some researchers believe that DMMDA-2 could be used to treat a variety of mental health conditions, including depression, anxiety, and post-traumatic stress disorder.
properties
IUPAC Name |
N,N-diethyl-1-[(4-methoxy-2,3-dimethylphenyl)methyl]piperidine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H32N2O2/c1-6-22(7-2)20(23)18-9-8-12-21(14-18)13-17-10-11-19(24-5)16(4)15(17)3/h10-11,18H,6-9,12-14H2,1-5H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FKHYCKSMEFPWDG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)C(=O)C1CCCN(C1)CC2=C(C(=C(C=C2)OC)C)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H32N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
332.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N,N-diethyl-1-[(4-methoxy-2,3-dimethylphenyl)methyl]piperidine-3-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.